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Compound of Interest

Compound Name: Clausine E

Cat. No.: B1240325 Get Quote

Application Notes and Protocols for Clausine E
For Researchers, Scientists, and Drug Development Professionals

Introduction
Clausine E, a carbazole alkaloid isolated from Clausena excavata, has been identified as a

potent inhibitor of the fat mass and obesity-associated protein (FTO), an N6-methyladenosine

(m6A) RNA demethylase.[1][2] This inhibitory action makes Clausine E a valuable research

tool for investigating the biological roles of FTO and the significance of m6A RNA methylation in

various physiological and pathological processes, including cancer.[2][3] These application

notes provide detailed protocols for the preparation of Clausine E stock solutions and their use

in cell-based assays.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Clausine E is provided in the table

below.
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Property Value

Chemical Name Methyl 1-hydroxy-9H-carbazole-3-carboxylate

Molecular Formula C₁₄H₁₁NO₃

Molecular Weight 241.24 g/mol

Appearance Solid powder

CAS Number 182261-83-2

Solubility and Stock Solution Preparation
Clausine E is soluble in several organic solvents. For biological experiments, Dimethyl

Sulfoxide (DMSO) is the recommended solvent for preparing high-concentration stock

solutions.

Solvent Solubility Notes

DMSO ≥ 20 mg/mL
Recommended for stock

solutions.

Chloroform Soluble
Not suitable for most cell-

based assays.

Dichloromethane Soluble
Not suitable for most cell-

based assays.

Ethyl Acetate Soluble
Not suitable for most cell-

based assays.

Acetone Soluble
Not suitable for most cell-

based assays.

Protocol for Preparing a 10 mM Clausine E Stock
Solution in DMSO
Materials:
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Clausine E powder

Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes

Procedure:

Calculate the required mass of Clausine E:

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 241.24 g/mol x 1000 mg/g = 2.4124 mg

Weighing Clausine E:

Carefully weigh out approximately 2.41 mg of Clausine E powder and transfer it to a

sterile microcentrifuge tube.

Dissolving in DMSO:

Add 1 mL of cell culture grade DMSO to the tube containing the Clausine E powder.

Mixing:

Vortex the solution thoroughly until the Clausine E is completely dissolved. Gentle

warming in a 37°C water bath can aid dissolution if necessary.

Storage:

Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 20 µL) in sterile

microcentrifuge tubes.
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Store the aliquots at -20°C for short-term storage (up to one month) or at -80°C for long-

term storage (up to six months). Avoid repeated freeze-thaw cycles.

Experimental Protocols
Cell-Based Proliferation Assay
This protocol describes the use of Clausine E to assess its anti-proliferative effects on cancer

cell lines. The IC₅₀ values for Clausine E in various cell lines are provided below for reference.

Cell Line IC₅₀ Value

HCT-116 1.9 µM

CNE-2 16.9 µM

KYSE-150 2.17 µM

KYSE-270 1.35 µM

TE-1 0.95 µM

KYSE-510 4.15 µM

EC109 0.83 µM

Materials:

Cancer cell line of interest (e.g., HCT-116, TE-1)

Complete cell culture medium

96-well cell culture plates

10 mM Clausine E stock solution in DMSO

Phosphate-buffered saline (PBS)

Cell proliferation reagent (e.g., MTT, WST-1, or CellTiter-Glo®)

Microplate reader
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Procedure:

Cell Seeding:

Trypsinize and count the cells.

Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of

complete culture medium.

Incubate the plate at 37°C in a 5% CO₂ incubator for 24 hours to allow for cell attachment.

Preparation of Working Solutions:

Prepare a series of dilutions of Clausine E from the 10 mM stock solution in complete

culture medium. A common starting point for a 2-fold serial dilution is a 100 µM working

solution.

Important: The final concentration of DMSO in the wells should be kept below 0.5% to

avoid solvent toxicity. Prepare a vehicle control with the same final concentration of DMSO

as the highest Clausine E concentration.

Treatment:

After 24 hours of incubation, carefully remove the medium from the wells.

Add 100 µL of the prepared Clausine E working solutions or the vehicle control to the

respective wells.

Incubate the plate for the desired treatment period (e.g., 48 or 72 hours).

Cell Viability Assessment:

Following the incubation period, assess cell viability using a suitable proliferation reagent

according to the manufacturer's instructions.

Measure the absorbance or luminescence using a microplate reader.

Data Analysis:
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Calculate the percentage of cell viability for each concentration relative to the vehicle

control.

Plot the percentage of viability against the log of the Clausine E concentration and

determine the IC₅₀ value using a non-linear regression analysis.

Mechanism of Action: FTO Inhibition
Clausine E exerts its biological effects primarily through the inhibition of the FTO protein. FTO

is an Fe(II) and 2-oxoglutarate-dependent dioxygenase that removes the methyl group from

N6-methyladenosine (m6A) in RNA. By inhibiting FTO, Clausine E increases the overall level

of m6A methylation in RNA, which can affect various aspects of RNA metabolism, including

splicing, stability, and translation, ultimately leading to downstream cellular effects such as the

inhibition of cancer cell proliferation.[4][5]
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Caption: Clausine E inhibits the FTO protein, preventing the demethylation of m6A-RNA and

impacting downstream cellular processes.

Experimental Workflow: Stock Solution Preparation
and Dilution
The following diagram illustrates the general workflow for preparing a Clausine E stock

solution and subsequent dilutions for use in a cell-based assay.
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Caption: Workflow for preparing and using Clausine E solutions in cell culture experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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